Cas no 111595-71-2 (2,1,3-Benzoxadiazole-4-carbonylchloride)
111595-71-2 structure
Product Name:2,1,3-Benzoxadiazole-4-carbonylchloride
CAS No:111595-71-2
MF:C7H3ClN2O2
MW:182.563920259476
CID:129321
PubChem ID:24206436
Update Time:2025-04-18
2,1,3-Benzoxadiazole-4-carbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole-4-carbonylchloride
- 2,1,3-Benzoxadiazole-4-carbonyl chloride (9CI)
- 4-Benzofurazancarbonylchloride
- AG-B-57173
- benzofurazan-4-carbonyl chloride
- CTK0H2851
- SBB005470
- DTXSID20639851
- benzo[c][1,2,5]oxadiazole-4-carbonyl chloride
- MFCD03407520
- SCHEMBL10720047
- 2,1,3-BENZOXADIAZOLE-4-CARBONYL CHLORIDE
- benzo[c][1,2,5]oxadiazole-4-carbonylchloride
- AKOS006278873
- Benzofurazane-4-carbonyl chloride
- 111595-71-2
-
- Inchi: 1S/C7H3ClN2O2/c8-7(11)4-2-1-3-5-6(4)10-12-9-5/h1-3H
- InChI Key: HOZVDGQUZYHDKH-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC2C1=NON=2)=O
Computed Properties
- Exact Mass: 181.98839
- Monoisotopic Mass: 181.9883050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 55.99
- LogP: 1.60180
2,1,3-Benzoxadiazole-4-carbonylchloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
111595-71-2 (2,1,3-Benzoxadiazole-4-carbonylchloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk